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Oleyl Anilide Oleyl Anilide AcylCoA:cholesterol acyltransferase (ACAT) is an intracellular cholesteryl ester synthase tied closely to the absorption of dietary cholesterol. Oleyl analide (OA) is a weak inhibitor of acylCoA:cholesterol acyltransferase (ACAT) with an IC50 of 26 µM. OA and the related glyceride dioleoyl phenylamino propane 1,2-diol have been linked to a syndrome of eosinophilia, excessive T-cell activation, and elevated interleukin-4 (IL-4), soluble IL-2R, and IL-5. The clinical consequences are an acute pulmonary inflammatory reaction followed by chronic neuropathy, myalgia, and autoimmune connective tissue disease, generally referred to as toxic oil syndrome (TOS). Aniline-denatured cooking oil is a source of OA associated with TOS.
Brand Name: Vulcanchem
CAS No.: 5429-85-6
VCID: VC0027551
InChI: InChI=1S/C24H39NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-24(26)25-23-20-17-16-18-21-23/h9-10,16-18,20-21H,2-8,11-15,19,22H2,1H3,(H,25,26)/b10-9-
SMILES: CCCCCCCCC=CCCCCCCCC(=O)NC1=CC=CC=C1
Molecular Formula: C24H39NO
Molecular Weight: 357.6 g/mol

Oleyl Anilide

CAS No.: 5429-85-6

Reference Standards

VCID: VC0027551

Molecular Formula: C24H39NO

Molecular Weight: 357.6 g/mol

Oleyl Anilide - 5429-85-6

CAS No. 5429-85-6
Product Name Oleyl Anilide
Molecular Formula C24H39NO
Molecular Weight 357.6 g/mol
IUPAC Name (Z)-N-phenyloctadec-9-enamide
Standard InChI InChI=1S/C24H39NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-24(26)25-23-20-17-16-18-21-23/h9-10,16-18,20-21H,2-8,11-15,19,22H2,1H3,(H,25,26)/b10-9-
Standard InChIKey YPUOCYKJOLQYQS-KTKRTIGZSA-N
Isomeric SMILES CCCCCCCC/C=C\CCCCCCCC(=O)NC1=CC=CC=C1
SMILES CCCCCCCCC=CCCCCCCCC(=O)NC1=CC=CC=C1
Canonical SMILES CCCCCCCCC=CCCCCCCCC(=O)NC1=CC=CC=C1
Description AcylCoA:cholesterol acyltransferase (ACAT) is an intracellular cholesteryl ester synthase tied closely to the absorption of dietary cholesterol. Oleyl analide (OA) is a weak inhibitor of acylCoA:cholesterol acyltransferase (ACAT) with an IC50 of 26 µM. OA and the related glyceride dioleoyl phenylamino propane 1,2-diol have been linked to a syndrome of eosinophilia, excessive T-cell activation, and elevated interleukin-4 (IL-4), soluble IL-2R, and IL-5. The clinical consequences are an acute pulmonary inflammatory reaction followed by chronic neuropathy, myalgia, and autoimmune connective tissue disease, generally referred to as toxic oil syndrome (TOS). Aniline-denatured cooking oil is a source of OA associated with TOS.
Synonyms oleic acid anilide
oleilanilide
oleoylanilide
oleylanilide
Reference 1.Suckling, K.E., and Stange, E.F. Role of acyl-CoA: Cholesterol acyltransferase in cellular cholesterol metabolism. Journal of Lipid Research 26, 647-671 (1985).
PubChem Compound 5354590
Last Modified Nov 11 2021
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